Cas no 89793-78-2 (5-Cyanonicotinamide)
5-Cyanonicotinamide structure
Product Name:5-Cyanonicotinamide
CAS No:89793-78-2
MF:C7H5N3O
MW:147.134100675583
CID:712312
Update Time:2023-08-03
5-Cyanonicotinamide Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxamide,5-cyano-(9CI)
- 5-cyanonicotinamide
- XYXYWYBIPHEICF-UHFFFAOYSA-N
- 5-Cyanonicotinamide
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- Inchi: 1S/C7H5N3O/c8-2-5-1-6(7(9)11)4-10-3-5/h1,3-4H,(H2,9,11)
- InChI Key: XYXYWYBIPHEICF-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=C(C#N)C=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 205
- XLogP3: -0.6
- Topological Polar Surface Area: 79.8
5-Cyanonicotinamide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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